Cas no 1805244-25-0 (4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine)
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine
-
- Inchi: 1S/C6H6F2N2O2/c7-5(8)3-4(9)2(11)1-10-6(3)12/h1,5,11H,(H3,9,10,12)
- InChI Key: UIHNLQRNWTXPAL-UHFFFAOYSA-N
- SMILES: FC(C1C(NC=C(C=1N)O)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 283
- XLogP3: -0.8
- Topological Polar Surface Area: 75.4
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004220-250mg |
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine |
1805244-25-0 | 97% | 250mg |
$734.40 | 2022-04-01 | |
| Alichem | A024004220-500mg |
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine |
1805244-25-0 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A024004220-1g |
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine |
1805244-25-0 | 97% | 1g |
$1,831.20 | 2022-04-01 |
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine
Introduction to 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1805244-25-0)
4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1805244-25-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of an amino group, a difluoromethyl moiety, and two hydroxyl groups. These functional groups contribute to its diverse chemical properties and biological activities, making it a promising candidate for various applications in drug discovery and development.
The difluoromethyl group in 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for the development of effective drugs. The amino group, on the other hand, provides a site for potential hydrogen bonding interactions, which can enhance the compound's binding affinity to target proteins. The hydroxyl groups further contribute to the molecule's solubility and reactivity, making it a versatile scaffold for chemical modifications.
Recent studies have explored the biological activities of 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, preliminary in vivo studies in animal models have demonstrated that 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine can reduce inflammation and improve disease outcomes in models of arthritis and colitis.
Beyond its anti-inflammatory properties, 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine has also shown promise as an antiviral agent. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings suggest that 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine could be a valuable lead compound for the development of broad-spectrum antiviral drugs.
In addition to its therapeutic potential, 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine has been investigated for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for studying protein-protein interactions and signaling pathways. For example, it has been used to investigate the role of specific kinases in cellular processes such as cell proliferation and apoptosis. The ability to selectively modulate these pathways using 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine can provide valuable insights into disease mechanisms and potential therapeutic targets.
The synthesis of 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine has been optimized through various synthetic routes. One common approach involves the condensation of a suitable pyridine derivative with a difluoroalkylating agent followed by functional group modifications to introduce the amino and hydroxyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.
In conclusion, 4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1805244-25-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and biological research. Its unique structural features endow it with a range of biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a promising lead molecule in drug discovery and development.
1805244-25-0 (4-Amino-3-(difluoromethyl)-2,5-dihydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)